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Compound of Interest

Compound Name: Succinic acid-13C2

Cat. No.: B1601779 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive guide to

the personal protective equipment (PPE), operational procedures, and disposal plans for

Succinic acid-13C2, treating it with the same precautions as its unlabeled counterpart,

succinic acid.

Hazard Identification and Classification
Succinic acid is classified with the following hazards:

Serious eye damage/eye irritation (Category 1)[1][2][3][4][5]

Skin corrosion/irritation (Category 2)

Specific target organ toxicity, single exposure; respiratory tract irritation (Category 3)

May be harmful if swallowed (Acute toxicity, oral - Category 5)

Signal Word: Danger

Hazard Statements:

H318: Causes serious eye damage.

H315: Causes skin irritation.
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H335: May cause respiratory irritation.

H303: May be harmful if swallowed.

Personal Protective Equipment (PPE)
To ensure personal safety when handling Succinic acid-13C2, the following personal

protective equipment is mandatory.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

To prevent eye contact which

can cause serious eye

damage.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Long-sleeved protective

clothing.

To prevent skin irritation from

direct contact.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and exposure limits

are exceeded.

To prevent respiratory tract

irritation from inhaling dust

particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Keep containers tightly closed when not in use.
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2. Handling:

Avoid generating dust. Use dry clean-up procedures if spills occur.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling the substance.

Avoid contact with skin and eyes.

3. Storage:

Store in a cool, dry, well-ventilated area.

Store in the original, tightly sealed container.

Store away from incompatible materials such as bases, oxidizing agents, and reducing

agents.

Accidental Release and First Aid Measures
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Scenario Immediate Action

Spill

Evacuate the area. Wear appropriate PPE. For

minor spills, sweep up the solid, avoiding dust

generation, and place it in a sealed container for

disposal. For major spills, clear the area and

alert the fire brigade. Prevent spillage from

entering drains or water courses.

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor if you feel

unwell.

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, regional, and

national regulations.

1. Waste Collection:

Collect waste Succinic acid-13C2 and any contaminated materials (e.g., gloves, wipes) in a

clearly labeled, sealed container.

Do not mix with other waste streams.

2. Disposal Route:
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Dispose of the chemical waste through a licensed hazardous waste disposal company.

Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
Property Value Reference

Molecular Formula C4H6O4

Molecular Weight 118.09 g/mol

Appearance White crystalline powder

Melting Point 185-190 °C

Oral LD50 (Rat) > 6,740 mg/kg

Inhalation LC50 (Rat) > 1.284 mg/L (4h)
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Safe Handling Workflow for Succinic acid-13C2
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Caption: A flowchart outlining the safe handling procedure for Succinic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1601779?utm_src=pdf-custom-synthesis
https://westliberty.edu/health-and-safety/files/2017/07/Succinic-Acid.pdf
https://www.flinnsci.com/sds_788-succinic-acid/sds_788/
https://www.chemos.de/import/data/msds/GB_en/110-15-6-A0215897-GB-en.pdf
https://www.carlroth.com/medias/SDB-8268-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA2NjB8YXBwbGljYXRpb24vcGRmfGFEVmhMMmczTVM4NU1UYzRPVEV6TVRjM05qTXdMMU5FUWw4NE1qWTRYMGxGWDBWT0xuQmtaZ3w3NjRiYmQ4YzQ2ZjIzNzIwMDMwYTU4NmM4YWRkOWNlZmYyNTk5YmYzMWYwZTZmZTJiN2E1NTE5YjZjNTg2Nzgx
https://www.fishersci.com/store/msds?partNumber=S25790&productDescription=SUCCINIC+ACID+100+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/product/b1601779#personal-protective-equipment-for-handling-succinic-acid-13c2
https://www.benchchem.com/product/b1601779#personal-protective-equipment-for-handling-succinic-acid-13c2
https://www.benchchem.com/product/b1601779#personal-protective-equipment-for-handling-succinic-acid-13c2
https://www.benchchem.com/product/b1601779#personal-protective-equipment-for-handling-succinic-acid-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1601779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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